Cas no 581813-12-9 (Acetamide, N-(5-amino-3-isoquinolinyl)-)

• Product Name: Acetamide, N-(5-amino-3-isoquinolinyl)-
• CAS No: 581813-12-9
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 4048547
• PubChem ID: 16748119
• Update Time: 2025-05-19

Acetamide, N-(5-amino-3-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-amino-3-isoquinolinyl)-
• N-(5-amino-3-isoquinolinyl)acetamide
• TVGFYSYNFCGTHW-UHFFFAOYSA-N
• SCHEMBL4021125
• DB-087468
• 581813-12-9

• Inchi： 1S/C11H11N3O/c1-7(15)14-11-5-9-8(6-13-11)3-2-4-10(9)12/h2-6H,12H2,1H3,(H,13,14,15)
• InChI Key： TVGFYSYNFCGTHW-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=N1)C=CC=C2N)(=O)C

Computed Properties

• Exact Mass: 201.090211983Da
• Monoisotopic Mass: 201.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68Ų

Additional information on Acetamide, N-(5-amino-3-isoquinolinyl)-

Acetamide, N-(5-amino-3-isoquinolinyl)- (CAS No. 581813-12-9): A Comprehensive Overview in Modern Chemical Biology

Acetamide, N-(5-amino-3-isoquinolinyl)-, identified by its CAS number 581813-12-9, is a compound of significant interest in the field of chemical biology. This heterocyclic amide derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and molecular recognition. The compound's molecular framework, featuring an acetamide moiety linked to a 5-amino-3-isoquinolinyl group, positions it as a versatile scaffold for designing novel bioactive molecules.

The isoquinoline core of this molecule is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Specifically, isoquinoline derivatives have been extensively studied for their potential in anticancer, antimicrobial, and anti-inflammatory applications. The introduction of an amino group at the 5-position enhances the compound's reactivity, enabling further functionalization and customization for specific biological targets.

In recent years, the synthesis and characterization of Acetamide, N-(5-amino-3-isoquinolinyl)- have seen significant advancements. Modern synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex heterocyclic system. These methods not only improve the accessibility of the compound but also open avenues for exploring its derivatives.

The pharmacological potential of Acetamide, N-(5-amino-3-isoquinolinyl)- has been explored in several preclinical studies. Researchers have demonstrated its ability to interact with specific protein targets, leading to promising results in the development of small-molecule inhibitors. For instance, studies suggest that this compound may inhibit enzymes involved in tumor proliferation by binding to their active sites. Additionally, its interaction with DNA-binding proteins has been investigated for potential applications in gene therapy and epigenetic modulation.

The compound's unique structural features also make it an attractive candidate for material science applications. The presence of both polar and non-polar regions in its molecule allows it to form stable complexes with other biomolecules, making it suitable for use as a ligand in sensor systems and molecular recognition platforms. Furthermore, its ability to self-assemble into supramolecular structures has been exploited in the design of nanomaterials with tailored properties.

Recent breakthroughs in computational chemistry have further enhanced the understanding of Acetamide, N-(5-amino-3-isoquinolinyl)-'s behavior. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and conformational dynamics. These computational approaches are crucial for predicting the compound's efficacy and optimizing its structure for better biological activity. The integration of machine learning algorithms has also accelerated the discovery process by identifying novel derivatives with enhanced properties.

The industrial application of Acetamide, N-(5-amino-3-isoquinolinyl)- is gradually gaining traction as researchers uncover new possibilities for its use. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this field. Pilot-scale synthesis projects are being conducted to evaluate the feasibility of large-scale production under controlled conditions. These initiatives aim to bridge the gap between laboratory research and commercialization.

As our understanding of biological systems continues to evolve, the demand for specialized compounds like Acetamide, N-(5-amino-3-isoquinolinyl)- is expected to rise. The compound's versatility as a molecular tool makes it indispensable in drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. Continued research efforts will likely uncover even more profound applications, solidifying its role as a cornerstone in modern chemical biology.